Cas no 5004-48-8 (4-methyl-1,2-dihydrophthalazin-1-one)

4-methyl-1,2-dihydrophthalazin-1-one structure
5004-48-8 structure
Product Name:4-methyl-1,2-dihydrophthalazin-1-one
CAS No:5004-48-8
MF:C9H8N2O
MW:160.17262172699
MDL:MFCD00234527
CID:377016
PubChem ID:21103
Update Time:2025-04-19

4-methyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methylphthalazin-1(2H)-one
    • Hydroxy-4-methylphthalazine
    • 1(2H)-Phthalazinone,4-methyl-
    • 4-methyl-2H-phthalazin-1-one
    • 4-Methylphthalazin-1-ol
    • 4-METHYL-1(2H)-PHTHALAZINONE
    • 4-Methyl-1-phthalazinol
    • 4-methyl-1-phthalazone
    • 4-methyl-2-hydrophthalazin-1-one
    • 4-methyl-1,2-dihydrophthalazin-1-one
    • HMS2742N05
    • EN300-17094
    • CL-224747
    • AC-907/25004909
    • 1-Hydroxy-4-methylphthalazine
    • CHEMBL1399916
    • SMR000414227
    • MB00345
    • 1(2H)-Phthalazinone, 4-methyl-
    • HMS1756E14
    • SCHEMBL555280
    • NSC 116342
    • DTXSID40198192
    • NCGC00246355-01
    • SY083782
    • AS-37954
    • CS-0067998
    • GEO-04153
    • MFCD00024098
    • HMS1654L09
    • NSC-116342
    • 4-Methyl-1-phthalazinol;4-Methyl-1-phthalazinone
    • QRNVHFPDZAZUGX-UHFFFAOYSA-N
    • NSC116342
    • AKOS002212270
    • 5004-48-8
    • MLS000777792
    • AKOS001049804
    • FT-0635508
    • 4-Methyl-(2H)-phthalazin-1-one
    • Z56877312
    • SCHEMBL8273098
    • 4-methylphthalazinone
    • STK877962
    • ALBB-024861
    • MDL: MFCD00234527
    • Inchi: 1S/C9H8N2O/c1-6-7-4-2-3-5-8(7)9(12)11-10-6/h2-5H,1H3,(H,11,12)
    • InChI Key: QRNVHFPDZAZUGX-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)=NN1

Computed Properties

  • Exact Mass: 160.06400
  • Monoisotopic Mass: 160.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5A^2
  • XLogP3: 1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.26
  • Melting Point: 223-224°C
  • Boiling Point: 423.3℃ at 760mmHg
  • Flash Point: 209.8°C
  • Refractive Index: 1.644
  • PSA: 45.75000
  • LogP: 1.23150

4-methyl-1,2-dihydrophthalazin-1-one Security Information

4-methyl-1,2-dihydrophthalazin-1-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-methyl-1,2-dihydrophthalazin-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB29611-1g
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 97%
1g
0.00 2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB29611-5g
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 97%
5g
2562.00 2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB29611-10g
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 97%
10g
4526.00 2021-07-04
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB29611-25g
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 97%
25g
8347.00 2021-07-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XX163-200mg
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 98%
200mg
252.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XX163-50mg
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 98%
50mg
112.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XX163-1g
4-methyl-1,2-dihydrophthalazin-1-one
5004-48-8 98%
1g
885.0CNY 2021-07-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD99099-100mg
4-Methylphthalazin-1(2H)-one
5004-48-8 98%
100mg
¥57.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD99099-250mg
4-Methylphthalazin-1(2H)-one
5004-48-8 98%
250mg
¥77.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD99099-1g
4-Methylphthalazin-1(2H)-one
5004-48-8 98%
1g
¥152.0 2024-04-18
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd